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Introduction
3-Cyanovinylcarbazole (CNVK) phosphoramidite is a modified nucleoside phosphoramidite

used in oligonucleotide synthesis. Its incorporation into DNA or RNA strands allows for ultrafast

and reversible photo-cross-linking to pyrimidine bases upon irradiation with UV light. This

unique property makes CNVK a valuable tool for various applications, including the study of

nucleic acid interactions, photochemical regulation of gene expression, and the development of

nucleic acid-based therapeutics.[1][2][3][4][5] This document provides detailed application

notes and protocols for the standard coupling procedure of CNVK phosphoramidite.

Key Features of CNVK Phosphoramidite
Ultrafast Photo-cross-linking: CNVK enables rapid cross-linking to thymine or cytosine bases

in seconds upon irradiation at 365 nm.[1][4]

Reversible Cross-linking: The cross-link can be reversed by irradiation at 312 nm, typically

within 3 minutes, without causing significant damage to the DNA.[3][4]

High Specificity: Cross-linking occurs specifically with pyrimidine bases (thymine and

cytosine), while purine bases remain unreactive.[3][6]
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Compatibility: CNVK phosphoramidite can be incorporated into DNA and RNA strands using

standard automated oligonucleotide synthesis protocols.[1][2]

Experimental Protocols
Phosphoramidite Preparation
Proper handling and preparation of the CNVK phosphoramidite are crucial for successful

coupling.

Storage: Store CNVK phosphoramidite at -10 to -30°C in a dry, dark environment under an

inert atmosphere (e.g., Argon).[4][6] It is a light-sensitive material.[4][6]

Dissolution: Dissolve the CNVK phosphoramidite in anhydrous acetonitrile to the desired

concentration, typically between 0.05 M and 0.1 M.[7] For optimal performance, use a

concentration of 0.1 M.[7] Ensure the solvent has a low water content (<30 ppm).[7]

Automated Oligonucleotide Synthesis
The following protocol outlines the key steps for incorporating CNVK phosphoramidite using a

standard automated DNA/RNA synthesizer. The process follows the four main steps of

phosphoramidite chemistry: deblocking, coupling, capping, and oxidation.[8][9]

Recommended Reagents and Conditions:
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Step Reagent/Parameter Recommendation Notes

Coupling Time -

Regular coupling

times are suggested.

[1][2][3][4]

For modified

phosphoramidites, a

longer coupling time

(e.g., 5-15 minutes)

may be beneficial to

ensure high coupling

efficiency.[7]

Activator
Tetrazole or its

derivatives

Standard activators

used in

oligonucleotide

synthesis are suitable.

[10][11]

The choice of

activator can influence

coupling efficiency.[8]

Monomers
UltraMILD

Phosphoramidites

The use of UltraMILD

dA, dC, dG, and dT

monomers is

preferred.[1][2][3][4]

This minimizes

potential side

reactions and

simplifies the

deprotection step.

Capping UltraMild Cap Mix A

Use UltraMild Cap Mix

A to prevent the

exchange of the iPr-

Pac group on

UltraMILD dG.[1][2][3]

[4]

Deprotection and Cleavage
The deprotection strategy depends on whether standard or UltraMILD phosphoramidites were

used during synthesis.
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Monomer Type Deprotection Reagent Conditions

UltraMILD Reagents
0.05M Potassium Carbonate in

Methanol
4 hours at Room Temperature

30% Ammonium Hydroxide 2 hours at Room Temperature

Standard Reagents Ammonium Hydroxide
24-36 hours at Room

Temperature

Table 1: Deprotection Conditions for Oligonucleotides Containing CNVK.[1][2][3][4]

Data Presentation
Quantitative Data on Photo-cross-linking:

Target Base
Irradiation
Wavelength

Time for
Complete
Cross-linking

Reversal
Wavelength

Time for
Complete
Reversal

Thymine 366 nm 1 second 312 nm 3 minutes

Cytosine 366 nm 25 seconds 312 nm 3 minutes

Table 2: Photo-cross-linking and Reversal Parameters for CNVK.[3][4]

Mandatory Visualizations

Oligonucleotide Synthesis Cycle

1. Deblocking
(Remove 5'-DMT group)

2. Coupling
(Add CNVK Phosphoramidite)

Free 5'-OH 3. Capping
(Block unreacted 5'-OH groups)

Chain elongation 4. Oxidation
(P(III) to P(V))

Prevent side products

Stabilize backbone
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Click to download full resolution via product page

Caption: Workflow of the automated oligonucleotide synthesis cycle for incorporating CNVK

phosphoramidite.
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Click to download full resolution via product page

Caption: The reversible photo-cross-linking mechanism of CNVK with a pyrimidine base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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